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In-Depth Technical Guide: Latifoline N-oxide
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Abstract
Latifoline N-oxide is a naturally occurring pyrrolizidine alkaloid N-oxide found in certain plant

species. As with other members of this class, it is of significant interest to the scientific

community due to its potential biological activities and toxicological profile. Pyrrolizidine alkaloid

N-oxides are generally considered to be less toxic than their corresponding tertiary alkaloids

but can be converted to their toxic counterparts in vivo. This guide provides a comprehensive

overview of the available technical information on Latifoline N-oxide, including its chemical

identity, and known biological context.

Chemical Identification and Properties
Latifoline N-oxide is the N-oxide derivative of Latifoline, a pyrrolizidine alkaloid. While a

specific CAS number for Latifoline N-oxide is not readily available in public databases, its

identity is established through its relationship with Latifoline.

Table 1: Chemical and Physical Properties
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Property Value Source/Justification

Molecular Formula C₂₀H₂₇NO₈

Based on the molecular

formula of Latifoline

(C₂₀H₂₇NO₇) with the addition

of one oxygen atom upon N-

oxidation.[1]

CAS Number Not explicitly assigned. -

Parent Compound Latifoline -

Parent CAS Number 6029-86-3 PubChem

Chemical Class Pyrrolizidine Alkaloid N-oxide -

Natural Occurrence
Latifoline N-oxide has been identified as a natural constituent of Hackelia floribunda,

commonly known as the Western False Forget-Me-Not.[2][3] It co-occurs with its parent

alkaloid, Latifoline, in this plant species. The presence of pyrrolizidine alkaloids and their N-

oxides is a characteristic feature of many plants in the Boraginaceae family.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Latifoline N-oxide are

scarce in publicly accessible literature. However, general methods for the extraction and

analysis of pyrrolizidine alkaloid N-oxides from plant material can be applied.

General Extraction and Isolation of Pyrrolizidine Alkaloid
N-oxides from Plant Material
This protocol is a generalized procedure and may require optimization for specific plant

matrices.

Extraction:

Air-dried and powdered plant material is extracted with an appropriate solvent, typically

methanol or ethanol, at room temperature.
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The extraction is repeated multiple times to ensure exhaustive recovery of the alkaloids.

The combined extracts are filtered and concentrated under reduced pressure.

Acid-Base Partitioning:

The crude extract is acidified with an aqueous acid solution (e.g., 0.5 M H₂SO₄) and

partitioned with a non-polar organic solvent (e.g., chloroform or dichloromethane) to

remove lipids and other non-basic compounds.

The aqueous acidic layer, containing the protonated alkaloids and N-oxides, is collected.

Reduction of N-oxides (for analysis of total alkaloids):

To determine the total alkaloid content, a portion of the acidic extract can be treated with a

reducing agent, such as zinc dust, to convert the N-oxides to their corresponding tertiary

alkaloids.

Isolation and Purification:

The aqueous extract (containing either the N-oxides or the reduced tertiary alkaloids) is

made basic with a base like ammonia or sodium carbonate.

The alkaloids are then extracted into an organic solvent (e.g., chloroform).

The organic extract is dried over anhydrous sodium sulfate, filtered, and concentrated.

Final purification is typically achieved using chromatographic techniques such as column

chromatography on silica gel or alumina, followed by preparative thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Biological Activity and Signaling Pathways
Specific studies on the biological activity and signaling pathways of Latifoline N-oxide are

limited. However, the biological effects of pyrrolizidine alkaloid N-oxides as a class have been

investigated.
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Pyrrolizidine alkaloid N-oxides are generally considered to be less toxic than their

corresponding tertiary pyrrolizidine alkaloids. The primary concern regarding their toxicity stems

from their potential metabolic conversion back to the tertiary alkaloids, which can then be

metabolized in the liver to reactive pyrrolic esters. These reactive metabolites are capable of

alkylating cellular macromolecules, including DNA and proteins, leading to cytotoxicity,

genotoxicity, and carcinogenicity.

The cytotoxicity of various dehydropyrrolizidine alkaloids and their N-oxides has been

compared, with the N-oxides generally showing significantly lower cytotoxicity at similar

concentrations.

Logical Relationship of Pyrrolizidine Alkaloid N-oxide
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Caption: Metabolic activation pathway of pyrrolizidine alkaloid N-oxides.

Conclusion
Latifoline N-oxide is a pyrrolizidine alkaloid N-oxide with a confirmed natural source but

limited detailed characterization in the public domain. Its molecular formula is inferred to be

C₂₀H₂₇NO₈ based on its parent compound, Latifoline. While specific data on its biological

activity is lacking, its toxicological profile is expected to align with that of other pyrrolizidine

alkaloid N-oxides, being of lower direct toxicity than the corresponding tertiary alkaloid but

capable of metabolic activation to toxic species. Further research is required to fully elucidate

the chemical, pharmacological, and toxicological properties of Latifoline N-oxide to better

assess its potential impact on human and animal health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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